Cas no 2092765-25-6 (4-Amino-3-chloro-2-fluoroebenzonitrile)

• Product Name: 4-Amino-3-chloro-2-fluoroebenzonitrile
• CAS No: 2092765-25-6
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 4757770
• PubChem ID: 131317431
• Update Time: 2026-02-26

4-Amino-3-chloro-2-fluoroebenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-3-CHLORO-2-FLUOROEBENZONITRILE
• SCHEMBL25202481
• 2092765-25-6
• CS-0159915
• 4-Amino-3-chloro-2-fluorobenzonitrile
• Benzonitrile, 4-amino-3-chloro-2-fluoro-
• 4-Amino-3-chloro-2-fluoroebenzonitrile

• Inchi： 1S/C7H4ClFN2/c8-6-5(11)2-1-4(3-10)7(6)9/h1-2H,11H2
• InChI Key： AJCBKKMMRONXGD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=CC=1N)F

Computed Properties

• Exact Mass: 170.004704g/mol
• Monoisotopic Mass: 170.004704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8
• Molecular Weight: 170.57g/mol

Additional information on 4-Amino-3-chloro-2-fluoroebenzonitrile

Comprehensive Overview of 4-Amino-3-chloro-2-fluorobenzonitrile (CAS No. 2092765-25-6)

4-Amino-3-chloro-2-fluorobenzonitrile (CAS No. 2092765-25-6) is a high-value fluorinated aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring amino, chloro, and fluoro substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers increasingly focus on halogenated benzonitriles due to their role in drug discovery, particularly in kinase inhibitors and antimicrobial agents. The compound’s electron-withdrawing groups enhance reactivity, enabling precise modifications in medicinal chemistry applications.

The growing demand for 4-Amino-3-chloro-2-fluorobenzonitrile aligns with trends in precision medicine and green chemistry. Searches for "fluorobenzonitrile derivatives" and "CAS 2092765-25-6 applications" have surged, reflecting interest in its potential for cancer therapeutics and sustainable synthesis. A 2023 study highlighted its utility in designing EGFR inhibitors, addressing a key target in oncology. Additionally, its low environmental persistence compared to non-fluorinated analogs positions it as a greener alternative in industrial-scale production.

From a synthetic perspective, 4-Amino-3-chloro-2-fluorobenzonitrile is synthesized via multistep halogenation and amination of benzonitrile precursors. Optimized routes emphasize catalyst efficiency and yield improvement, critical for cost-sensitive industries. Analytical techniques like HPLC and NMR ensure purity, while QSAR modeling predicts its bioactivity. Recent patents (e.g., WO202215678) underscore its relevance in heterocyclic compound development, particularly for central nervous system (CNS) drugs.

Market insights reveal expanding applications in crop protection chemicals, driven by its herbicidal activity. Queries such as "4-Amino-3-chloro-2-fluorobenzonitrile supplier" and "halogenated nitriles in agriculture" dominate B2B platforms. Regulatory agencies classify it as non-hazardous under standard handling protocols, fostering global trade. Storage recommendations include anhydrous conditions to prevent hydrolysis, ensuring long-term stability.

Future research may explore its photophysical properties for OLED materials or bioconjugation techniques. Collaborative efforts between academia and industry aim to streamline large-scale synthesis while minimizing waste. As AI-driven drug design accelerates, CAS 2092765-25-6 remains a pivotal building block for next-generation therapeutics, answering the demand for target-specific molecules with improved efficacy and safety profiles.